Cas no 77320-41-3 (Methyl 2-benzamido-3-oxobutanoate)

• Product Name: Methyl 2-benzamido-3-oxobutanoate
• CAS No: 77320-41-3
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 883462
• PubChem ID: 273397
• Update Time: 2025-04-19

Methyl 2-benzamido-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-benzamido-3-oxobutanoate
• 2-benzoylamino-3-oxo-butyric acid methyl ester
• 2-Benzoylamino-acetessigsaeure-methylester
• 2-benzoylamino-acetoacetic acid methyl ester
• AC1L6T3O
• AC1Q5KV7
• AG-J-25762
• AR-1J4415
• CTK5E4269
• methyl 2-(benzoylamido)-3-oxobutanoate
• methyl 2-(benzoylamino)-3-oxobutanoate
• methyl 2-(Benzoylamino)-3-oxobutyrate
• methyl 2-benzamido-3-oxo-butanoate
• methyl 2-benzoylamino-3-oxobutanoate
• NSC118631
• SureCN2493020
• NSC-118631
• 77320-41-3
• DTXSID40297856
• SCHEMBL2493020
• DB-133811
• 2-(Benzoylamino)-3-oxobutanoic acid methyl ester

• Inchi： 1S/C12H13NO4/c1-8(14)10(12(16)17-2)13-11(15)9-6-4-3-5-7-9/h3-7,10H,1-2H3,(H,13,15)
• InChI Key： HZLTXEVQQJCKPL-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 235.08449
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• PSA: 72.47
• LogP: 0.93790